Cas no 916201-66-6 (1-(Benzo[d]thiazol-5-yl)ethanamine)

• Product Name: 1-(Benzo[d]thiazol-5-yl)ethanamine
• CAS No: 916201-66-6
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 4728761
• Update Time: 2025-10-24

1-(Benzo[d]thiazol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(Benzo[d]thiazol-5-yl)ethanamine
• FCH1144740
• AK358790
• AX8310564
• (S)-1-(BENZO[D]THIAZOL-5-YL)ETHAN-1-AMINE
• (R)-1-(BENZO[D]THIAZOL-5-YL)ETHAN-1-AMINE

• Inchi： 1S/C9H10N2S/c1-6(10)7-2-3-9-8(4-7)11-5-12-9/h2-6H,10H2,1H3
• InChI Key： OYEMTXBRVDLKKG-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1C=CC(=C2)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 1.3
• Topological Polar Surface Area: 67.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(Benzo[d]thiazol-5-yl)ethanamine

Introduction to 1-(Benzo[d]thiazol-5-yl)ethanamine (CAS No. 916201-66-6)

1-(Benzo[d]thiazol-5-yl)ethanamine, also known by its CAS registry number CAS No. 916201-66-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with the molecular formula C₉H₉N₃S, has been the subject of extensive research due to its unique chemical properties and potential applications in drug development and advanced materials.

The structure of 1-(Benzo[d]thiazol-5-yl)ethanamine comprises a benzo[d]thiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The thiazole moiety, which contains sulfur and nitrogen atoms, contributes to the compound's reactivity and stability. The ethanamine group attached to the benzo[d]thiazole ring further enhances its functional versatility, making it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of CAS No. 916201-66-6 in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anti-tumor drug discovery. The benzo[d]thiazole moiety is known to exhibit significant pharmacological activity, making it a focal point in medicinal chemistry.

In addition to its pharmaceutical applications, 1-(Benzo[d]thiazol-5-yl)ethanamine has shown promise in materials science. Its ability to form stable coordination complexes has led to investigations into its use as a ligand in catalytic systems and as a component in advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These applications underscore the compound's versatility and importance in modern chemical research.

The synthesis of CAS No. 916201-66-6 involves a multi-step process that typically begins with the preparation of the benzo[d]thiazole derivative followed by nucleophilic substitution or coupling reactions to introduce the ethanamine group. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production for both academic and industrial purposes.

From an environmental standpoint, researchers have also examined the biodegradation pathways of 1-(Benzo[d]thiazol-5-yl)ethanamine. Understanding its environmental fate is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.

In conclusion, CAS No. 916201-66-6, or 1-(Benzo[d]thiazol-5-yl)ethanamine, stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research into its synthesis, functionality, and applications, position it as a key player in future advancements in organic chemistry and materials science.